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Safety and Toxicity at a Glance

The table below consolidates the available quantitative and qualitative data on Alpinetin's safety and

toxicity.

Aspect Details / Quantitative Data Model / Context Source

GHS Hazard
Classification

Acute Toxicity (Oral, Category 4), Hazard

Code: H302 (Harmful if swallowed). Aquatic
Toxicity (Category 1), Hazard Code: H410

(Very toxic to aquatic life).

Safety Data Sheet

(SDS) for laboratory
chemicals

[1]

Acute In Vivo
Toxicity (Animal)

Intraperitoneal (i.p.) administration of 50 mg/kg

showed no major toxicity; used in multiple
studies.

Mouse models of

inflammation and
liver injury

[2] [3]

In Vitro
Cytotoxicity

No significant effect on cell viability or LDH
release in human nucleus pulposus cells at

concentrations up to 80 μM.

Human cell culture [4]

In Vitro
Cytotoxicity
(Other)

No toxic effect on the proliferation of bone

marrow-derived macrophages (BMMs) after 48
hours at concentrations below 40 μM.

Mouse cell culture [5]
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Aspect Details / Quantitative Data Model / Context Source

Systemic Toxicity
Profile

Described as having low systemic toxicity in
published reviews, though comprehensive

toxicology studies are lacking.

Literature Review [3] [6]

Experimental Protocols for Safety Assessment

For researchers looking to replicate or build upon existing safety assessments, here are the methodologies

from key studies:

Cell Viability (MTT Assay): In RAW 264.7 cells (a mouse macrophage cell line), cell viability was
evaluated by MTT assay. Cells were plated in 96-well plates and treated with a range of Alpinetin
concentrations (0-300 μg/mL) for 1 hour before LPS stimulation. After 18 hours, MTT reagent was
added, and the formazan product was dissolved in DMSO for optical density measurement at 570 nm

[2].
Lactate Dehydrogenase (LDH) Assay: To assess cell membrane damage and cytotoxicity, LDH

release in the cell culture supernatant can be measured using a commercial kit. This method was
used in a study on human nucleus pulposus cells, where cells were pre-treated with Alpinetin for 2

hours before being exposed to an inflammatory stimulus (IL-1β) for 24 hours [4].
In Vivo Animal Models: In a mouse model of inflammation, Alpinetin was administered via

intraperitoneal (i.p.) injection at 50 mg/kg [2]. In a rat model of ischemic stroke, Alpinetin was
administered i.p. at 25, 50, and 100 mg/kg body weight once daily for 3 consecutive days, with no

overt signs of toxicity reported at these doses [7] [8].

Documented Mechanisms of Action and Signaling
Pathways

Alpinetin's therapeutic effects and low toxicity are linked to its modulation of key cellular signaling

pathways. The diagram below illustrates its primary mechanisms related to anti-inflammatory and

antioxidant activities.
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This diagram shows how Alpinetin exerts anti-inflammatory and antioxidant effects by targeting key

pathways like TLR4/MyD88, MAPK, and PI3K, and by boosting natural antioxidant defenses [2] [7] [4].

Pharmacokinetics and Development Challenges

A significant challenge in developing Alpinetin as an oral drug is its poor oral bioavailability, which is

associated with extensive first-pass metabolism and glucuronidation in the body [3] [6]. After intraperitoneal
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administration, the elimination half-life was approximately 9 hours, suggesting good systemic exposure

through this route [7] [8].

Knowledge Gaps and Future Research

While the existing data is promising, several critical gaps remain for a complete preclinical safety profile:

Comprehensive Toxicology Studies: Standard repeat-dose toxicity studies, genotoxicity assays,
and investigations into reproductive and developmental toxicity are needed.

Oral Toxicity Data: Specific data on the effects and safety of oral administration is lacking, which is
crucial given its poor oral bioavailability.

Metabolite Safety: The safety profile of Alpinetin's metabolites, particularly its glucuronide
conjugates, requires further investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Alpinetin safety and toxicity profile]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b617782#alpinetin-safety-and-toxicity-

profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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